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Compound of Interest

Compound Name: Nonanal

Cat. No.: B032974 Get Quote

Welcome to a definitive guide on the safe and compliant disposal of nonanal. As researchers

and drug development professionals, our commitment to safety and environmental stewardship

is as paramount as our scientific pursuits. This document provides a comprehensive,

technically grounded protocol for managing nonanal waste, moving beyond a simple checklist

to explain the critical reasoning behind each step. Our goal is to empower your laboratory with

the knowledge to handle this chemical responsibly, ensuring the safety of your team and the

integrity of our environment.

Hazard Identification & Risk Assessment:
Understanding Nonanal
Nonanal (also known as Pelargonaldehyde or Aldehyde C-9) is a valuable aldehyde in various

research applications. However, its chemical properties necessitate stringent handling and

disposal protocols. It is classified as a combustible liquid that can cause skin, eye, and

respiratory irritation.[1][2] Furthermore, it is recognized as being toxic or harmful to aquatic life,

with potentially long-lasting environmental effects.[1][3] A unique and critical hazard is its

potential to spontaneously combust after prolonged contact with highly porous materials like

paper towels or rags.[1][4]

The causality behind these hazards is rooted in its molecular structure. As an aldehyde, it is

susceptible to oxidation and can be reactive. Its combustibility is a function of its hydrocarbon

chain, and its environmental toxicity underscores the importance of preventing its release into

waterways.
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Key Quantitative Data for Nonanal
For quick reference, the essential physical and hazard properties of nonanal are summarized

below.

Property Value Source(s)

CAS Number 124-19-6 [2][3]

Molecular Formula C9H18O [3]

Molecular Weight 142.24 g/mol [3]

Appearance
Colorless to yellow liquid with a

floral/fruity odor
[5]

Flash Point 63 °C / 145.4 °F (Closed Cup) [3]

Primary Hazards

Combustible Liquid,

Skin/Eye/Respiratory Irritant,

Harmful to Aquatic Life

[1][2][3]

Pre-Disposal Safety Protocols: Engineering
Controls & PPE
Before handling any nonanal waste, establishing a robust safety perimeter is non-negotiable.

This begins with appropriate engineering controls and personal protective equipment (PPE).

Engineering Controls: All handling and preparation for disposal of nonanal must be

conducted within a certified chemical fume hood.[6] This is the primary defense against the

inhalation of vapors, which can cause respiratory irritation.[2]

Personal Protective Equipment (PPE): The following PPE is mandatory:

Eye Protection: Wear chemical splash goggles conforming to EN166 standards.[5][6]

Standard safety glasses do not provide adequate protection from potential splashes.

Hand Protection: Use chemical-resistant gloves, such as nitrile.[6] Always check the

manufacturer's specifications for breakthrough time and change gloves immediately if
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contamination is suspected.

Skin Protection: A standard lab coat is required.[6] For tasks involving larger volumes

(>1L) or a higher risk of splashing, supplement with a chemically resistant apron.

Standard Operating Procedure for Nonanal Waste
Collection
The compliant disposal of nonanal is achieved not through in-lab treatment, but through

systematic collection and transfer to a certified hazardous waste management service. On-site

chemical neutralization for aldehydes requires highly specific, validated protocols that are not

readily available for nonanal, making this approach unsuitable for standard laboratory practice.

[6]

Follow this validated, step-by-step protocol for waste accumulation.

Experimental Protocol: Nonanal Waste Accumulation
Segregate Waste Streams:

Collect all waste nonanal and materials contaminated with it separately from other

chemical waste.[6] This is crucial to prevent dangerous reactions with incompatible

materials, such as oxidizing agents or strong bases.[6]

Containerize Properly:

Liquid Waste: Use a dedicated, chemically compatible container with a secure, tight-fitting

lid. The original manufacturer's container is often an excellent choice.[6]

Solid Waste: All nonanal-contaminated solids (e.g., gloves, absorbent pads, paper towels)

must be collected in a separate, clearly labeled, and sealable container.[6] This is critical

to mitigate the risk of spontaneous combustion associated with porous materials.[4]

Label for Compliance:

Immediately label the waste container. The label must, at a minimum, include:

The words "HAZARDOUS WASTE"[6]
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The full chemical name: "Nonanal"[6]

Appropriate hazard warnings (e.g., "Combustible," "Irritant")[6]

The date when waste was first added (the "Accumulation Start Date")[6]

Store Safely:

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.

This area must have secondary containment (such as a larger tub or basin) to contain any

potential leaks.[6]

The storage location must be cool, dry, well-ventilated, and away from all sources of heat,

sparks, or open flames.[6][7]

Arrange for Final Disposal:

Once the container is full or reaches your institution's storage time limit, contact your

Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor to schedule a pickup.[6] This is the only recommended and compliant

method for the final disposal of nonanal.[6]

Diagram: Nonanal Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. vigon.com [vigon.com]

2. chemicalbook.com [chemicalbook.com]

3. fishersci.com [fishersci.com]

4. perfumersupplyhouse.com [perfumersupplyhouse.com]

5. Nonanal | C9H18O | CID 31289 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. pdf.benchchem.com [pdf.benchchem.com]

7. johndwalsh.com [johndwalsh.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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